Cas no 802580-88-7 (3-(ethylamino)-2,2-dimethyl-1-Propanol)

3-(ethylamino)-2,2-dimethyl-1-Propanol structure
802580-88-7 structure
Product Name:3-(ethylamino)-2,2-dimethyl-1-Propanol
CAS No:802580-88-7
MF:C7H17NO
MW:131.215982198715
CID:2113220
Update Time:2023-11-18

3-(ethylamino)-2,2-dimethyl-1-Propanol Chemical and Physical Properties

Names and Identifiers

    • 3-(ethylamino)-2,2-dimethyl-1-Propanol
    • 3-(ethylamino)-2,2-dimethylpropan-1-ol
    • CID 55286424
    • 1-Propanol, 3-(ethylamino)-2,2-dimethyl-
    • Inchi: 1S/C7H17NO/c1-4-8-5-7(2,3)6-9/h8-9H,4-6H2,1-3H3
    • InChI Key: NYKRAOGQZLDTTN-UHFFFAOYSA-N
    • SMILES: OCC(C)(C)CNCC

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 71.3
  • Topological Polar Surface Area: 32.299

Experimental Properties

  • Density: 0.872±0.06 g/cm3(Predicted)
  • Boiling Point: 195.7±23.0 °C(Predicted)
  • pka: 15.23±0.10(Predicted)
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